Cas no 110117-83-4 (1-Methyl-D-tryptophan)

Indoximod (1-methyl-d-tryptophan) is an indoleamine 2,3-dioxygenase (IDO) pathway inhibitor with oral activity Indoximod acts as a Trp mimic and regulates mTOR Indoximod is an immunometabolic adjuvant that can be used in cancer research

1-Methyl-D-tryptophan structure

Product Name:1-Methyl-D-tryptophan

CAS No:110117-83-4

Molecular Formula:C₁₂H₁₄N₂O₂

Molecular Weight:218.2518

MDL:MFCD00274271

CID:185479

PubChem ID:24868706

1-Methyl-D-tryptophan Properties

Names and Identifiers

- 1-Methyl-D-Trp
- (R)-2-Amino-3-(1-methyl-1H-indol-3-yl)propanoic acid
- 1-Me-D-Trp
- 1-Methyl-D-tryptophan
- NLG-8189
- IndoxiMod
- D-Trp(Me)-OH
- 1-Methyl-D-tryptophane
- Indoximod (NLG-8189）
- 1-METHYL-D-TRYPTOPHAN 95%
- D-Tryptophan, 1-methyl-
- D-1MT
- D-1-methyltryptophan
- D-(+)-1-Methyltryptophan
- TX5CYN1KMZ
- 1-Methyltryptophan
- (2R)-2-amino-3-(1-methylindol-3-yl)propanoic acid
- (2R)-2-amino-3-(1-methyl-3-indolyl)propanoic acid
- 1-MT
- (2R)-2-azanyl-3-(1-methylindol-3-yl)propanoic acid
- (2R)-2-amino-3-(1-methyl-1H-indol-3-yl)propanoic acid
- D-l-Methyltryptophan
- SMP2_000028
- MFCD00274271
- HY-16724
- CHEMBL571209
- s7756
- D10640
- BRD-K93255255-001-01-3
- N-1-Methyl-D-tryptophan
- 1-Methyl-D-tryptophan, 95%
- INDOXIMOD [WHO-DD]
- BDBM50207089
- GTPL8226
- BRD-K93255255-001-02-1
- Indoximod [USAN:INN]
- DTXSID40911500
- DB-002380
- J-002381
- AKOS015850753
- CHEBI:230682
- NLG 8189
- Indoximod (NLG-8189)?
- UNII-TX5CYN1KMZ
- INDOXIMOD [INN]
- NSC-721782
- 1-methyltryptophan, d-
- CS-4941
- NS00068184
- F20545
- (2R)-2-azaniumyl-3-(1-methylindol-3-yl)propanoate
- 110117-83-4
- AS-15999
- indoximod [USAN]
- NLG-8189; D1MT; 1-methyl-D-tryptophan
- (R)-2-amino-3-(1-methyl-1H-indol-3-yl)propanoic acid
- 1-Methyl-D-tryptophan; 2: PN: WO2007050405 PAGE: 28 Claimed Protein; D-(+)-1-Methyltryptophan; D-1-Methyltryptophan; Indoximod
- Indoximod
- Q27078057
- 1-Methyl-D-tryptophan (H-D-Trp(Me)-OH)
- D-Tryptophen, 1-methyl-
- NSC721782
- ZADWXFSZEAPBJS-SNVBAGLBSA-N
- CCG-266709
- Indoximod (USAN/INN)
- AC-32784
- NCGC00346842-01
- Indoximod (NLG-8189)
- SCHEMBL934800
- DB12827
- NSC 721782
- AKOS015898463
- +Expand
- MDL： MFCD00274271
- InChIKey： ZADWXFSZEAPBJS-SNVBAGLBSA-N
- Inchi： 1S/C12H14N2O2/c1-14-7-8(6-10(13)12(15)16)9-4-2-3-5-11(9)14/h2-5,7,10H,6,13H2,1H3,(H,15,16)/t10-/m1/s1
- SMILES： O([H])C([C@@]([H])(C([H])([H])C1=C([H])N(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])[H])=O

Computed Properties

Exact Mass: 218.10562
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 218.106
Heavy Atom Count: 16
Complexity: 270
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 68.2

Experimental Properties

LogP: 1.83300
PSA: 68.25
Refractive Index: 1.625
Boiling Point: 429.3±35.0 °C at 760 mmHg
Melting Point: 242-245 °C (lit.)
Flash Point: 213.4±25.9 °C
Color/Form: Not determined
Solubility: Not determined
Specific Rotation: 12.4 º (c = 2 in acetic acid)
Optical Activity: [α]22/D +12.4°, c = 2 in acetic acid
Density: 1.28

1-Methyl-D-tryptophan Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00339V-1g	1-Methyl-D-tryptophan	110117-83-4	95%	1g	$104.00
A2B Chem LLC	AB43411-250mg	1-Methyl-D-tryptophan	110117-83-4	≥95%	250mg	$34.00	2024-04-20
Aaron	AR0033I7-100mg	1-Methyl-D-tryptophan	110117-83-4	98%	100mg	$5.00
abcr	AB401717-250mg	1-Methyl-D-tryptophan (H-D-Trp(Me)-OH); .	110117-83-4		250mg	€106.00
ChemScence	CS-4941-250mg	Indoximod	110117-83-4	99.39%	250mg	$60.0	2021-09-02
DC Chemicals	DC8021-1 g	Indoximod (NLG-8189)	110117-83-4	>98%	1g	$450.0	2022-02-28
eNovation Chemicals LLC	D910211-1g	1-Methyl-D-tryptophan	110117-83-4	>95%	1g	$105	2021-09-25
LKT Labs	I525138-250 mg	Indoximod	110117-83-4	≥98%	250MG	$51.80	2023-07-11
MedChemExpress	HY-16724-100mg	Indoximod	110117-83-4	99.04%	100mg	￥210
S e l l e c k ZHONG GUO	S7756-50mg	Indoximod (NLG-8189）	110117-83-4	99.72%	50mg	¥810.83	2023-09-15

1-Methyl-D-tryptophan Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

Audited Supplier

(CAS:110117-83-4)

MR./MRS.:ZHANG HUAN

Phone:18827031272

Email:1438980011@qq.com

Anpel

Audited Supplier

(CAS:110117-83-4)

MR./MRS.:AN PU SHI YAN

Phone:15618996369

Email:shanpel@anpel.com.cn

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:110117-83-4)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:110117-83-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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2. A dual-responsive doxorubicin–indoximod conjugate for programmed chemoimmunotherapy

Zhaoxuan Yang,Jiaqi Huang,Yaying Lin,Xiangjie Luo,Haojin Lin,Hongyu Lin,Jinhao Gao RSC Chem. Biol. 2022 3 853
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Wei Du,Chen Chen,Peng Sun,Shengchang Zhang,Jing Zhang,Xiaoyu Zhang,Ying Liu,Rui Zhang,Chongzheng Yan,Changchun Fan,Jibiao Wu,Xinyi Jiang Nanoscale 2020 12 3317
4. Molecular and nanoengineering approaches towards activatable cancer immunotherapy

Chi Zhang,Kanyi Pu Chem. Soc. Rev. 2020 49 4234
5. A polymeric IDO inhibitor based on poly(ethylene glycol)-b-poly(l-tyrosine-co-1-methyl-d-tryptophan) enables facile trident cancer immunotherapy

Yuanyuan Liu,Jiguo Xie,Xiaofei Zhao,Yueyue Zhang,Zhiyuan Zhong,Chao Deng Biomater. Sci. 2022 10 5731
6. Bioengineered nanogels for cancer immunotherapy

Xianbin Ma,Shu-Jin Li,Yuantong Liu,Tian Zhang,Peng Xue,Yuejun Kang,Zhi-Jun Sun,Zhigang Xu Chem. Soc. Rev. 2022 51 5136
7. Polymeric indoximod based prodrug nanoparticles with doxorubicin entrapment for inducing immunogenic cell death and improving the immunotherapy of breast cancer

Xinlong Zang,Jinxiao Song,Xie Yi,Jiang Piyu J. Mater. Chem. B 2022 10 2019
8. Thioether-based ROS responsive polymers for biomedical applications

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9. Surgery-free injectable macroscale biomaterials for local cancer immunotherapy

Kewen Lei,Li Tang Biomater. Sci. 2019 7 733
10. Recent advances in the discovery of indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors

Xiu-Xiu Wang,Si-Yu Sun,Qing-Qing Dong,Xiao-Xiang Wu,Wei Tang,Ya-Qun Xing Med. Chem. Commun. 2019 10 1740

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:110117-83-4)1-Methyl-D-tryptophan

Purity:99%/99%

Quantity:5g/25g

Price($):313.0/286.0